Benzene, 2-methoxy-1-methyl-3-(2,2,2-trifluoroethyl)-

• Molecular Formula: C10H11F3O
• Molecular Weight: 204.19 g/mol
• IUPAC Name: 2-methoxy-1-methyl-3-(2,2,2-trifluoroethyl)benzene
• InChI: InChI=1S/C10H11F3O/c1-7-4-3-5-8(9(7)14-2)6-10(11,12)13/h3-5H,6H2,1-2H3
• InChI Key: MTQOJGYJRRTFBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CC(F)(F)F)OC

Description

Benzene, 2-methoxy-1-methyl-3-(2,2,2-trifluoroethyl)- is a useful research compound. Its molecular formula is C10H11F3O and its molecular weight is 204.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethyl(trifluoromethyl)silane (25.39 mL, 162.5 mmol) was added to a stirred mixture of 1-bromomethyl-2-methoxy-3-methyl-benzene(19 g, 65 mmol), KF (9.44 g, 162.5 mmol), CuI (37.10 g, 195 mmol) in DMF (75 mL) and NMP (75 mL). The reaction mixture was heated to 55° C. under N2 for 15 hours. The mixture was poured into water, made basic with 1 N NaOH and extracted with EtOAc. The organic layers were washed with brine, dried over Na2SO4 and concentrated to a black oil. Flash column chromatography (0% to 60% EtOAc in hexanes) gave the product as a yellow oil (12.0 g). LCMS: APCI−VE=203